Cas no 361467-88-1 (6-methyl-N,4-diphenylquinazolin-2-amine)

• Product Name: 6-methyl-N,4-diphenylquinazolin-2-amine
• CAS No: 361467-88-1
• MF: C₂₁H₁₇N₃
• MW: 311.379784345627
• CID: 6061512
• PubChem ID: 782168
• Update Time: 2025-07-24

6-methyl-N,4-diphenylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-N,4-diphenylquinazolin-2-amine
• 2-Quinazolinamine, 6-methyl-N,4-diphenyl-
• AKOS002664267
• SR-01000420370-1
• CHEBI:94137
• SR-01000420370
• F0333-0017
• NCGC00172819-01
• HMS1476K04
• 6-methyl-N,4-diphenyl-2-quinazolinamine
• 361467-88-1
• AKOS005627050
• BRD-K88708949-001-01-0
• Q27165885
• IDI1_020246
• ChemDiv3_001280

• Inchi： 1S/C21H17N3/c1-15-12-13-19-18(14-15)20(16-8-4-2-5-9-16)24-21(23-19)22-17-10-6-3-7-11-17/h2-14H,1H3,(H,22,23,24)
• InChI Key： LADHZYINNPRTRO-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C)C=C2)=C(C2=CC=CC=C2)N=C1NC1=CC=CC=C1

Computed Properties

• Exact Mass: 311.142247555g/mol
• Monoisotopic Mass: 311.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3(Predicted)
• Boiling Point: 513.1±58.0 °C(Predicted)
• pka: 4.77±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-methyl-N,4-diphenylquinazolin-2-amine

Introduction to 6-methyl-N,4-diphenylquinazolin-2-amine (CAS No. 361467-88-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-methyl-N,4-diphenylquinazolin-2-amine, identified by the chemical identifier CAS No. 361467-88-1, is a structurally intriguing heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the quinazoline scaffold, a class of molecules well-documented for their broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The presence of a methyl group at the 6-position and phenyl substituents at the N and 4-positions introduces unique electronic and steric properties, making this derivative a promising candidate for further exploration.

The quinazoline core is a privileged structure in drug discovery, with numerous examples of quinazoline derivatives having reached clinical development. The specific arrangement of substituents in 6-methyl-N,4-diphenylquinazolin-2-amine imparts distinct interactions with biological targets, which has been a focus of recent research efforts. The N,4-diphenyl moiety enhances the compound's ability to engage with protein binding pockets, while the methyl group at the 6-position modulates solubility and metabolic stability—critical factors in drug design.

Recent studies have highlighted the potential of quinazoline derivatives as kinase inhibitors, particularly in the context of targeting aberrantly activated signaling pathways in cancer. For instance, modifications to the quinazoline scaffold have been shown to improve binding affinity to enzymes such as Janus kinases (JAKs) and tyrosine kinases (e.g., EGFR, ALK). The 6-methyl-N,4-diphenylquinazolin-2-amine structure represents an evolution of these earlier discoveries, incorporating phenyl groups that can enhance hydrophobic interactions with target proteins while maintaining overall flexibility for optimal binding.

In vitro studies have demonstrated that derivatives of this nature exhibit inhibitory activity against several kinases, with IC50 values ranging from nanomolar to micromolar concentrations. This range suggests that 6-methyl-N,4-diphenylquinazolin-2-amine may serve as a lead compound for further optimization toward therapeutic applications. Additionally, computational modeling has been employed to predict binding modes and identify key residues involved in interactions with target proteins, providing insights into structure-activity relationships (SARs) that could guide synthetic modifications.

The pharmaceutical industry has increasingly relied on structure-based drug design (SBDD) to accelerate the development of novel therapeutics. The quinazoline scaffold's ability to adopt multiple conformations makes it particularly amenable to SBDD approaches. In this context, 6-methyl-N,4-diphenylquinazolin-2-amine has been investigated using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional structure and understand its interactions with biological targets at an atomic level.

One notable area of investigation has been the use of quinazoline derivatives as inhibitors of topoisomerases, enzymes essential for DNA replication and transcription. Certain modifications within this scaffold have been shown to disrupt topoisomerase-DNA complexes without causing significant off-target effects. The N,4-diphenyl substituents in 6-methyl-N,4-diphenylquinazolin-2-amine are particularly relevant here, as they can engage hydrophobic pockets within topoisomerase active sites while maintaining sufficient rigidity to prevent promiscuous binding.

The compound's potential extends beyond oncology; emerging research suggests applications in neurodegenerative diseases such as Alzheimer's disease (AD). Quinazoline derivatives have been explored for their ability to modulate cholinergic systems by inhibiting acetylcholinesterase (AChE), an enzyme that degrades acetylcholine in the brain. While 6-methyl-N,4-diphenylquinazolin-2-amine has not yet been tested as an AChE inhibitor directly, its structural features suggest it may interact with AChE or related targets involved in AD pathogenesis.

Advances in synthetic methodologies have enabled more efficient access to complex quinazoline derivatives like 6-methyl-N,4-diphenylquinazolin-2-amine, reducing both cost and time associated with library preparation. For example, transition-metal-catalyzed cross-coupling reactions have become indispensable tools for constructing arylated quinazolines under mild conditions. These methods allow medicinal chemists to rapidly explore SARs without compromising yield or purity.

The growing interest in fragment-based drug design (FBDD) has also influenced quinazoline research. Small fragments like 6-methyl-N,4-diphenylquinazolin-2-amine can serve as starting points for iterative optimization campaigns using techniques such as phage display or virtual screening. Such approaches leverage high-throughput experimentation (HTE) platforms to identify lead compounds capable of modulating biological pathways relevant to human health.

In conclusion,6-methyl-N,4-diphenylquinazolin-2-amine (CAS No. 361467-88-1) represents a promising scaffold for medicinal chemistry innovation. Its unique structural features offer opportunities for developing novel therapeutics across multiple disease areas while benefiting from well-established knowledge about quinazoline bioactivity. As research continues into its mechanism(s) of action and pharmacokinetic properties, this compound is poised to contribute significantly toward addressing unmet medical needs through rational drug design strategies informed by cutting-edge scientific advancements.